Cas no 1094381-64-2 (1,4-Benzodioxin-6-methanamine, 8-bromo-2,3-dihydro-)

• Product Name: 1,4-Benzodioxin-6-methanamine, 8-bromo-2,3-dihydro-
• CAS No: 1094381-64-2
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 5176431
• Update Time: 2025-07-09

1,4-Benzodioxin-6-methanamine, 8-bromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• (8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine
• (5-Bromo-2,3-dihydro-1,4-benzodioxin-7-yl)methanamine
• 1,4-Benzodioxin-6-methanamine, 8-bromo-2,3-dihydro-

• Inchi： 1S/C9H10BrNO2/c10-7-3-6(5-11)4-8-9(7)13-2-1-12-8/h3-4H,1-2,5,11H2
• InChI Key： BAIBIIONZGGOLX-UHFFFAOYSA-N
• SMILES： BrC1=CC(CN)=CC2=C1OCCO2

Computed Properties

• Exact Mass: 242.989
• Monoisotopic Mass: 242.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5

Additional information on 1,4-Benzodioxin-6-methanamine, 8-bromo-2,3-dihydro-

1,4-Benzodioxin-6-methanamine, 8-bromo-2,3-dihydro (CAS No. 1094381-64-2)

The compound 1,4-Benzodioxin-6-methanamine, 8-bromo-2,3-dihydro (CAS No. 1094381-64-2) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodioxins, which are known for their unique aromatic properties and potential applications in drug design. The benzodioxin core of this molecule provides a rigid framework that can be further modified to explore its pharmacological properties.

Recent studies have focused on the synthesis and characterization of this compound, particularly its 8-bromo substitution. The bromine atom at the 8th position introduces electronic effects that can influence the molecule's reactivity and bioavailability. Researchers have employed advanced synthetic techniques, such as Suzuki coupling and Stille coupling reactions, to efficiently construct the benzodioxin framework with precise substitution patterns. These methods have significantly improved the yield and purity of the compound, making it more accessible for further studies.

The 2,3-dihydro designation in the name indicates that this compound is part of a partially saturated benzodioxin system. This partial saturation introduces additional flexibility into the molecule while maintaining its aromaticity. Such structural features are crucial in determining the molecule's ability to interact with biological targets, such as enzymes or receptors. Recent computational studies have utilized molecular docking simulations to predict the binding affinity of this compound to various protein targets, providing valuable insights into its potential therapeutic applications.

One of the most promising areas of research involving 1,4-Benzodioxin-6-methanamine, 8-bromo-2,3-dihydro is its application in drug discovery. The methanamine group attached to the benzodioxin ring introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions—a key feature in drug-receptor interactions. Experimental data from in vitro assays have shown that this compound exhibits moderate inhibitory activity against certain kinase enzymes, suggesting its potential as a lead compound for developing anti-cancer agents.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The benzodioxin core's aromaticity and rigidity make it an attractive candidate for constructing advanced materials with tailored electronic properties. Researchers have investigated its use in organic semiconductors and light-emitting diodes (LEDs), where its ability to facilitate charge transport could enhance device performance.

Despite its potential applications, understanding the toxicity and environmental impact of 1,4-Benzodioxin-6-methanamine, 8-bromo-2,3-dihydro remains crucial. Recent toxicological studies have assessed its acute and chronic toxicity profiles using zebrafish models and mammalian cell lines. These studies have provided critical data on the compound's safety profile, which is essential for regulatory approval and clinical trials.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to reduce production costs and improve scalability. Additionally, efforts are being made to explore its stereochemical properties and their influence on biological activity. By leveraging cutting-edge analytical techniques such as NMR spectroscopy and X-ray crystallography, researchers aim to gain deeper insights into this compound's structure-function relationships.

In conclusion, 1,4-Benzodioxin-6-methanamine, 8-bromo-2,3-dihydro (CAS No. 1094381-64-2) represents a versatile platform for exploring diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing our understanding of complex molecular interactions and developing innovative solutions in medicine and materials science.